Cas no 111454-67-2 (8-Chloro-6-iodoquinoline)

• Product Name: 8-Chloro-6-iodoquinoline
• CAS No: 111454-67-2
• MF: C₉H₅ClIN
• MW: 289.500173330307
• MDL: MFCD22376737
• CID: 1024088
• PubChem ID: 70700507
• Update Time: 2025-04-20

8-Chloro-6-iodoquinoline Chemical and Physical Properties

Names and Identifiers

• 8-Chloro-6-iodoquinoline
• 6-Iodo-8-chloroquinoline
• ACT10651
• AK101760
• ANW-62701
• CTK8B9553
• KB-250353
• Quinoline, 8-chloro-6-iodo-
• 2065AA
• FCH1615953
• AX8233299
• DS-3745
• DB-360001
• SMSSF-0625469
• MFCD22376737
• DTXSID00743329
• AMS_CNC_ID-1827698994
• 111454-67-2
• C71381
• SB71680
• SCHEMBL22270741
• AKOS016003979

• MDL： MFCD22376737
• Inchi： 1S/C9H5ClIN/c10-8-5-7(11)4-6-2-1-3-12-9(6)8/h1-5H
• InChI Key： PLXHUDSVFBPVEF-UHFFFAOYSA-N
• SMILES： IC1C=C(C2C(=CC=CN=2)C=1)Cl

Computed Properties

• Exact Mass: 288.91515
• Monoisotopic Mass: 288.91552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.919
• PSA: 12.89